![molecular formula C21H26N6O4 B2962920 (E)-7-(3-(allyloxy)-2-hydroxypropyl)-1,3-dimethyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione CAS No. 899357-91-6](/img/structure/B2962920.png)
(E)-7-(3-(allyloxy)-2-hydroxypropyl)-1,3-dimethyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione
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Description
(E)-7-(3-(allyloxy)-2-hydroxypropyl)-1,3-dimethyl-8-(2-(1-phenylethylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26N6O4 and its molecular weight is 426.477. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Research has explored the synthesis of functional derivatives of hydrazine theophyllines, which are structurally similar to the compound . These derivatives are utilized in pharmacotherapy for conditions like depression, infectious diseases, hypertension, and diabetes. A study by Korobko (2016) delves into the synthesis of new functional derivatives, highlighting the chemical transformations of 7-arylalkyl-8-hydrazinyl theophyllines with carbonyl containing compounds, aiming to create biologically active substances (Korobko, 2016).
Pharmacological Applications
The pharmacological potential of related compounds has been a significant focus, with studies on substituted analogues exhibiting anti-inflammatory activity in animal models. For instance, Kaminski et al. (1989) synthesized a series of substituted analogues based on the pyrimidopurinedione ring system, showing comparable anti-inflammatory activity to naproxen, highlighting the therapeutic potential of these compounds (Kaminski et al., 1989).
Neuropharmacology Research
Investigations into 8-aminoalkyl derivatives of purine-2,6-dione with arylalkyl, allyl, or propynyl substituents in position 7 have revealed their affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors, showing potential for psychotropic activity. A study by Chłoń-Rzepa et al. (2013) reported compounds with anxiolytic and antidepressant properties, indicating the utility of these derivatives in neuropharmacology research (Chłoń-Rzepa et al., 2013).
Photochemistry in Synthesis
Photochemistry has been applied to synthesize novel derivatives of pentoxifylline, a compound structurally related to the one of interest. Han, Bonnet, and van der Westhuizen (2008) explored photolysis to obtain derivatives with potential biological activity, demonstrating the versatility of photochemical methods in creating new compounds (Han, Bonnet, & van der Westhuizen, 2008).
Properties
IUPAC Name |
7-(2-hydroxy-3-prop-2-enoxypropyl)-1,3-dimethyl-8-[(2E)-2-(1-phenylethylidene)hydrazinyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O4/c1-5-11-31-13-16(28)12-27-17-18(25(3)21(30)26(4)19(17)29)22-20(27)24-23-14(2)15-9-7-6-8-10-15/h5-10,16,28H,1,11-13H2,2-4H3,(H,22,24)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUESRFWLLCHIPE-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=NC2=C(N1CC(COCC=C)O)C(=O)N(C(=O)N2C)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC1=NC2=C(N1CC(COCC=C)O)C(=O)N(C(=O)N2C)C)/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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